![molecular formula C9H11BrClNO B591985 (S)-6-Bromochroman-4-amine hydrochloride CAS No. 1810074-56-6](/img/structure/B591985.png)
(S)-6-Bromochroman-4-amine hydrochloride
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Description
(S)-6-Bromochroman-4-amine hydrochloride is a useful research compound. Its molecular formula is C9H11BrClNO and its molecular weight is 264.547. The purity is usually 95%.
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Scientific Research Applications
Chemically Reactive Surfaces for Biomolecule Immobilization
Aminated surfaces, created using various plasma vapors or mixtures, are extensively used for bio-interface applications, including the immobilization of biomolecules and cell colonization. These surfaces, featuring amine groups, are pivotal in biomedical engineering and tissue engineering for creating reactive chemical groups that facilitate the covalent attachment of molecules or polymers exerting bio-specific interfacial responses. However, it's noted that amine surfaces may have a limited shelf life due to post-plasma oxidation reactions and surface adaptation, leading to the disappearance of amine groups from the surface. Aging effects are less documented for hydroxy and aldehyde surfaces prepared by plasma methods but are critical for understanding the long-term stability and functionality of these chemically reactive surfaces (Siow et al., 2006).
Degradation of Hazardous Compounds
Advanced oxidation processes (AOPs) have shown significant effectiveness in the mineralization of nitrogen-containing compounds, which are resistant to conventional degradation processes. AOPs, including ozone and Fenton processes, are particularly reactive towards amines, dyes, and pesticides, demonstrating the potential for environmental remediation and water treatment. The degradation of these compounds is highly pH-sensitive, and the mechanisms vary across different pH values. This highlights the importance of optimizing conditions for the effective degradation of hazardous substances in the environment (Bhat & Gogate, 2021).
Properties
IUPAC Name |
(4S)-6-bromo-3,4-dihydro-2H-chromen-4-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO.ClH/c10-6-1-2-9-7(5-6)8(11)3-4-12-9;/h1-2,5,8H,3-4,11H2;1H/t8-;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNIHBTMBADOHGA-QRPNPIFTSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C1N)C=C(C=C2)Br.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC2=C([C@H]1N)C=C(C=C2)Br.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.54 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.